Cas no 1261682-10-3 (2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene)

• Product Name: 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene
• CAS No: 1261682-10-3
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD18398597
• CID: 1015872
• PubChem ID: 71744220
• Update Time: 2025-11-05

2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL BROMIDE
• 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene
• Benzene, 2-​(bromomethyl)​-​4-​methoxy-​1-​(trifluoromethyl)​-
• MFCD18398597
• AS-46183
• DB-219542
• CL9046
• AKOS030627535
• 1261682-10-3

• MDL： MFCD18398597
• Inchi： 1S/C9H8BrF3O/c1-14-7-2-3-8(9(11,12)13)6(4-7)5-10/h2-4H,5H2,1H3
• InChI Key： LHSPNSPWAGNDDW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene

Recent Advances in the Application of 2-(Bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene (CAS: 1261682-10-3) in Chemical Biology and Pharmaceutical Research

2-(Bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene (CAS: 1261682-10-3) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene as a versatile building block for the synthesis of trifluoromethyl-substituted heterocycles. The researchers demonstrated that this compound serves as an effective electrophile in nucleophilic substitution reactions, enabling the efficient construction of complex molecular architectures. The study also highlighted the compound's stability under various reaction conditions, making it a reliable choice for multi-step synthetic routes.

In the context of drug discovery, 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene has been employed in the development of novel kinase inhibitors. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of potent and selective kinase inhibitors using this compound as a key intermediate. The resulting molecules exhibited promising activity against specific cancer cell lines, with IC50 values in the nanomolar range. The presence of the trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the inhibitors.

Further investigations have revealed the potential of this compound in the design of antimicrobial agents. Researchers at a leading pharmaceutical company recently utilized 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene to develop a new class of antibacterial compounds targeting Gram-positive pathogens. The study, published in Antimicrobial Agents and Chemotherapy, demonstrated that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity against mammalian cells.

From a mechanistic perspective, computational studies have provided insights into the electronic properties of 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene. Density functional theory (DFT) calculations have shown that the trifluoromethyl group significantly influences the compound's reactivity by withdrawing electron density from the aromatic ring. This electronic effect has been exploited in various catalytic transformations, including palladium-catalyzed cross-coupling reactions, where the compound serves as an efficient coupling partner.

In conclusion, 2-(bromomethyl)-4-methoxy-1-(trifluoromethyl)benzene (CAS: 1261682-10-3) continues to play a pivotal role in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists. Future research directions may include the exploration of its applications in targeted drug delivery systems and the development of novel radiopharmaceuticals. As the field advances, this compound is expected to contribute significantly to the discovery of next-generation therapeutics.